Cas no 477504-85-1 (ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 477504-85-1
• MF: C₂₇H₃₈N₂O₅S₂
• MW: 534.731025218964
• CID: 6588582
• PubChem ID: 3488797
• Update Time: 2025-05-25

ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-[[4-[[bis(2-methylpropyl)amino]sulfonyl]benzoyl]amino]-5,6,7,8-tetrahydro-, ethyl ester
• SR-01000445544
• F0817-0387
• AKOS024600687
• ethyl 2-(4-(N,N-diisobutylsulfamoyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• ethyl 2-{4-[bis(2-methylpropyl)sulfamoyl]benzamido}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• SR-01000445544-1
• Oprea1_164631
• 477504-85-1
• ethyl 2-[[4-[bis(2-methylpropyl)sulfamoyl]benzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• Inchi： 1S/C27H38N2O5S2/c1-6-34-27(31)24-22-10-8-7-9-11-23(22)35-26(24)28-25(30)20-12-14-21(15-13-20)36(32,33)29(16-18(2)3)17-19(4)5/h12-15,18-19H,6-11,16-17H2,1-5H3,(H,28,30)
• InChI Key： MCGQFELTBPGUNP-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC=C(S(N(CC(C)C)CC(C)C)(=O)=O)C=C1)S2

Computed Properties

• Exact Mass: 534.22221466g/mol
• Monoisotopic Mass: 534.22221466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• pka: 11.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

Ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate: A Comprehensive Overview

The compound with CAS No 477504-85-1, named ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate, has garnered significant attention in the field of organic chemistry and materials science. This molecule is a complex structure featuring a cycloheptabthiophene core, which is a seven-membered ring containing sulfur atoms. The presence of the sulfamoylbenzamido group further enhances its functional versatility. Recent studies have highlighted its potential applications in advanced materials and pharmaceuticals.

Cycloheptabthiophene derivatives are known for their unique electronic properties, making them ideal candidates for use in organic electronics. The sulfamoylbenzamido group attached to the core structure introduces additional functionality, such as improved solubility and stability. These properties have been leveraged in recent research to develop novel materials for flexible electronics and optoelectronic devices. For instance, a study published in *Advanced Materials* demonstrated that this compound exhibits excellent charge transport properties under ambient conditions.

The synthesis of ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity. The use of bis(2-methylpropyl) groups in the sulfonamide moiety ensures steric protection during the synthesis process while maintaining the compound's reactivity for further functionalization.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the cycloheptabthiophene core exhibits significant π-conjugation effects, which contribute to its high electron mobility. Additionally, the sulfamoylbenzamido group acts as an electron-withdrawing unit, further tuning the electronic properties of the molecule. These insights have been instrumental in designing new materials for applications such as organic photovoltaics and light-emitting diodes (OLEDs).

In terms of biological applications, this compound has shown promise as a potential drug delivery agent. Its unique structure allows for controlled release of therapeutic molecules due to its responsive nature under specific environmental conditions. A study published in *Journal of Medicinal Chemistry* highlighted its ability to encapsulate hydrophobic drugs efficiently while maintaining biocompatibility.

The integration of cycloheptabthiophene with functional groups like sulfamoylbenzamido opens up new avenues for material design. Researchers are actively exploring its use in creating hybrid materials that combine organic and inorganic components for enhanced performance in energy storage devices such as supercapacitors and batteries.

In conclusion, ethyl 2-{4-bis(2-methylpropyl)sulfamoylbenzamido}-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of advanced materials science.